Cas no 23518-30-1 (licarine A)

licarine A Properties

Names and Identifiers

• Phenol,4-[(2R,3R)-2,3-dihydro-7-methoxy-3-methyl-5-(1E)-1-propen-1-yl-2-benzofuranyl]-2-methoxy-,rel-
• 2-Methoxy-4-{(2S,3S)-7-methoxy-3-methyl-5-[(1E)-1-propen-1-yl]-2, 3-dihydro-1-benzofuran-2-yl}phenol
• LICARIN A
• Phenol,4-[(2R,3R)-2,3-dihydro-7-methoxy-3-methyl-5-(1E)-1-propen-1-yl-2-benzofuranyl]-2-methox...
• DEHRODIISOEUGENOL
• dehydrodiisoeugenol
• Diisoeugenol,dehydro
• Isoeugenol,dehydrodi
• licarine A
• (+)-licarin A
• (-)-Licarin A
• BDBM50303150
• ( inverted exclamation markA)-Licarin A
• 2,3-Dihydro-2beta-guaiacyl-3alpha-methyl-5-(1-propenyl)-7-methoxybenzofuran
• Phenol, 4-((2R,3R)-2,3-dihydro-7-methoxy-3-methyl-5-(1E)-1-propenyl-2-benzofuranyl)-2-methoxy-
• Phenol,4-[(2R,3R)-2,3-dihydro-7-methoxy-3-methyl-5-(1E)-1-propenyl-2-benzofuranyl]-2-methoxy-
• trans-2,3-dihydro-
• CHEBI:6451
• NSC-16743
• BDBM50303149
• 51020-86-1
• SureCN2871101
• AKOS037514614
• HY-N2449
• NCGC00247568-01
• CS-0022675
• DL-Licarin A
• MS-24873
• Q27107212
• ()-trans-Dehydrodiisoeugenol
• AC1NQZ60
• 2-methoxy-4-[(2S,3S)-7-methoxy-3-methyl-5-[(E)-prop-1-enyl]-2,3-dihydro-1-benzofuran-2-yl]phenol
• HMS2270H20
• 2-methoxy-4-[(2S,3S)-7-methoxy-3-methyl-5-[(E)-prop-1-enyl]-2,3-dihydrobenzofuran-2-yl]phenol
• 23518-30-1
• SCHEMBL2871101
• CHEMBL463526
• MLS000697747
• ()-Licarin A
• SMR000470995
• (±)-trans-Dehydrodiisoeugenol
• SMR001547976
• CHEMBL1732407
• (+/-)-Licarin A
• 2-methoxy-4-(7-methoxy-3-methyl-5-prop-1-enyl-2,3-dihydro-1-benzofuran-2-yl)phenol
• FT-0775699
• MLS002638502
• 2-METHOXY-4-{7-METHOXY-3-METHYL-5-[(1Z)-PROP-1-EN-1-YL]-2,3-DIHYDRO-1-BENZOFURAN-2-YL}PHENOL
• (+/-)-trans-Dehydrodiisoeugenol
• HMS3095C12
• 2-methoxy-4-[7-methoxy-3-methyl-5-[(E)-prop-1-enyl]-2,3-dihydro-1-benzofuran-2-yl]phenol
• SCHEMBL11565346
• FT-0689368
• 2-methoxy-4-(7-methoxy-3-methyl-5-[prop-1-enyl]-2,3-dihydrobenzofuran-2-yl)phenol
• FT-0776776
• G16180
• +Expand

• InChIKey： ITDOFWOJEDZPCF-OTBILJLCSA-N
• Inchi： 1S/C20H22O4/c1-5-6-13-9-15-12(2)19(24-20(15)18(10-13)23-4)14-7-8-16(21)17(11-14)22-3/h5-12,19,21H,1-4H3/b6-5+/t12-,19-/m1/s1
• SMILES： O1C2C(=C([H])C(/C(/[H])=C(\[H])/C([H])([H])[H])=C([H])C=2[C@@]([H])(C([H])([H])[H])[C@]1([H])C1C([H])=C([H])C(=C(C=1[H])OC([H])([H])[H])O[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 326.15200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 326.15180918 g/mol
• Heavy Atom Count: 24
• Complexity: 437
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 47.9
• Molecular Weight: 326.4

Experimental Properties

• LogP: 4.67970
• PSA: 47.92000
• Color/Form: Powder